Cas no 1936595-47-9 (5-Chloro[1,2,4]triazolo[4,3-c]pyrimidine)

• Product Name: 5-Chloro[1,2,4]triazolo[4,3-c]pyrimidine
• CAS No: 1936595-47-9
• MF: C₅H₃ClN₄
• MW: 154.557118654251
• MDL: MFCD30275467
• CID: 4780867
• Update Time: 2025-06-13

5-Chloro[1,2,4]triazolo[4,3-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro[1,2,4]triazolo[4,3-c]pyrimidine
• 5-CHLORO-[1,2,4]TRIAZOLO[4,3-C]PYRIMIDINE
• 5-Chloro[1,2,4]triazolo[4,3-c]pyrimidine

• MDL： MFCD30275467
• Inchi： 1S/C5H3ClN4/c6-5-7-2-1-4-9-8-3-10(4)5/h1-3H
• InChI Key： LMZPLKVZTQRTFR-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC2=NN=CN21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• XLogP3: 1.5
• Topological Polar Surface Area: 43.1

Additional information on 5-Chloro[1,2,4]triazolo[4,3-c]pyrimidine

Introduction to 5-Chloro[1,2,4]triazolo[4,3-c]pyrimidine (CAS No. 1936595-47-9)

5-Chloro[1,2,4]triazolo[4,3-c]pyrimidine, identified by its CAS number 1936595-47-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolopyrimidine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications.

The structural framework of 5-Chloro[1,2,4]triazolo[4,3-c]pyrimidine consists of a pyrimidine ring fused with a triazole ring, featuring a chlorine substituent at the 5-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for drug discovery and development. The presence of the chlorine atom enhances the reactivity of the compound, facilitating further functionalization and derivatization to tailor its biological profile.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential anticancer, antiviral, and anti-inflammatory properties. 5-Chloro[1,2,4]triazolo[4,3-c]pyrimidine has emerged as a promising candidate in this context due to its ability to interact with various biological targets. Studies have demonstrated its efficacy in inhibiting key enzymes and pathways involved in cancer cell proliferation and survival.

One of the most compelling aspects of 5-Chloro[1,2,4]triazolo[4,3-c]pyrimidine is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in signal transduction pathways, regulating numerous cellular processes including cell growth, differentiation, and apoptosis. By targeting specific kinases, this compound can disrupt aberrant signaling pathways that are often dysregulated in cancer cells. Preliminary studies have shown that it can effectively inhibit the activity of several kinases, including EGFR (epidermal growth factor receptor) and JAK2 (Janus kinase 2), which are implicated in various cancers.

Furthermore, the triazolopyrimidine scaffold has shown promise in antiviral applications. The unique structural features of 5-Chloro[1,2,4]triazolo[4,3-c]pyrimidine allow it to interact with viral enzymes and proteins, thereby inhibiting viral replication. Research has indicated that it can potently inhibit the replication of certain RNA viruses by targeting their polymerase enzymes. This makes it a valuable candidate for developing antiviral therapies against emerging viral pathogens.

The anti-inflammatory potential of 5-Chloro[1,2,4]triazolo[4,3-c]pyrimidine is another area of interest. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. By modulating inflammatory pathways such as NF-κB and MAPK cascades, this compound can help reduce inflammation and mitigate associated pathological processes. Experimental data suggests that it exhibits significant anti-inflammatory effects in preclinical models.

The synthesis of 5-Chloro[1,2,4]triazolo[4,3-c]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically starts with the condensation of appropriate precursors under controlled conditions to form the triazolopyrimidine core. Subsequent chlorination steps introduce the chlorine substituent at the 5-position. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions may be employed to enhance reaction efficiency and selectivity.

The pharmacokinetic properties of 5-Chloro[1,2,4]triazolo[4,3-c]pyrimidine are also critical factors in its development as a therapeutic agent. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles in various animal models. These studies provide valuable insights into how the compound behaves within the body and help in optimizing its formulation for clinical use.

In conclusion, 5-Chloro[1，2，4]triazolo\[4，3-c\]pyrimidine (CAS No．1936595-47-9) is a multifaceted compound with significant potential in pharmaceutical applications．Its ability to interact with diverse biological targets makes it a valuable scaffold for developing novel drugs targeting cancer，viruses，and inflammation．Further research is warranted to fully elucidate its mechanism of action，optimize its pharmacokinetic properties，and translate these findings into clinical therapies．The continued exploration of this compound holds promise for advancing our understanding of heterocyclic chemistry and its therapeutic implications．